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Compound of Interest

Compound Name: Lactonamycin Z

Cat. No.: B15560467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and
characterization of Lactonamycin Z, a bioactive secondary metabolite produced by the
bacterium Streptomyces sanglieri. This document details the experimental protocols for its
production and purification, presents its known physicochemical and biological properties in
structured tables, and offers visual representations of the experimental workflow and its
established biological activities.

Executive Summary

Lactonamycin Z is a polyketide antibiotic that was first isolated from Streptomyces sanglieri
strain AK 623.[1][2] It shares a common aglycone core, lactonamycinone, with the related
compound Lactonamycin but is distinguished by its sugar moiety, a-L-2,6-dideoxyribopyranose.
[3][4] While it exhibits weaker antibacterial properties compared to Lactonamycin,
Lactonamycin Z has demonstrated notable antitumor activity, making it a compound of interest
for further investigation in drug discovery and development.[5] This guide synthesizes the
available scientific literature to provide a detailed technical resource for researchers working
with or interested in this molecule.

Data Presentation

The following tables summarize the key quantitative data available for Lactonamycin Z.
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Table 1: Physicochemical Properties of Lactonamycin Z

Property Value Reference

] ] Streptomyces sanglieri strain
Producing Organism

AK 623
Molecular Formula C2sH27NOa13
Molecular Weight 585.5180 Da
Accurate Mass 585.1482 Da

1H NMR Dat NO[ available i|| SealChed
ata
|itela'[UIe

Not available in searched
13C NMR Data lterat
iterature

Table 2: Biological Activity of Lactonamycin Z

. . Quantitative Data
Activity Type Target Reference
(ICs0/MIC)

Specific ICso values
not available in
) o Human cancer cell searched literature.
Antitumor Activity . i i
lines Described as having
significant antitumor

activity.

Specific MIC values
not available in
] ) o Gram-positive searched literature.
Antibacterial Activity ) ) )
bacteria Described as having
weaker activity than

Lactonamycin.

Experimental Protocols
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The following protocols are based on methodologies described in the scientific literature for the
production and isolation of Lactonamycin Z from Streptomyces sanglieri.

Fermentation of Streptomyces sanglieri AK 623

This protocol outlines the general steps for the cultivation of Streptomyces sanglieri AK 623 for
the production of Lactonamycin Z. The exact composition of the media was not detailed in the
reviewed literature, so a general formulation for Streptomyces fermentation is provided.

3.1.1 Seed Culture Preparation

 Inoculation: Aseptically inoculate a 250 mL flask containing 60 mL of a sterile seed medium
with spores of Streptomyces sanglieri AK 623. A typical seed medium for Streptomyces
consists of:

o Glucose: 1.0%

o Millet steep liquor: 1.0%

o Peptone: 0.5%

o (NH4)2S04: 0.1%

o NaCl: 0.25%

o CaCO0s: 0.05%

o pH adjusted to 7.2 before sterilization.
 Incubation: Incubate the flask on a rotary shaker at 180 rpm for 48 hours at 28 °C.
3.1.2 Production Culture

 Inoculation: Transfer the seed culture (typically 5-10% v/v) to a larger fermentation vessel
containing the production medium. A representative production medium for Streptomyces
includes:

o Soluble starch: 1.0%
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o K2HPOa4: 0.2%
o KNOs: 0.2%

o Casein: 0.03%
o MgSOa: 0.005%
o CaCOs: 0.002%
o FeSO0a4: 0.001%

o pH adjusted to 7.2 before sterilization.

o Fermentation: Carry out the fermentation for 4 to 5 days at 28 °C with continuous agitation.

Extraction and Purification of Lactonamycin Z

This protocol details the steps for extracting and purifying Lactonamycin Z from the
fermentation culture. The estimated yield is approximately 1-2 mg of pure Lactonamycin Z per
liter of fermentation broth.

3.2.1 Extraction

Separation of Biomass: Centrifuge the fermentation culture to separate the mycelium from
the culture broth.

» Broth Extraction: Adjust the pH of the supernatant (culture broth) to 4.5 and extract three
times with an equal volume of ethyl acetate.

e Mycelium Extraction: Suspend the mycelial pellet in 50% aqueous acetone and stir for 1
hour. Filter the mixture to remove the mycelial debris.

o Combine Extracts: Remove the acetone from the mycelial extract under reduced pressure.
Combine the resulting aqueous layer with the ethyl acetate extracts from the broth.

e Drying and Concentration: Dry the combined ethyl acetate extracts over anhydrous sodium
sulfate, filter, and concentrate under vacuum to yield a crude extract.
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3.2.2 Purification

o Sample Preparation: Dissolve the crude extract in a minimal amount of methanol or a
suitable solvent for HPLC injection.

o Preparative High-Performance Liquid Chromatography (HPLC):

[¢]

Column: YMC-Pack ODS-A column (10 x 250 mm).

[¢]

Mobile Phase: A linear gradient of methanol in water with 0.5% formic acid.

Gradient: Start with 40% methanol and increase to 80% methanol over 30 minutes.

[e]

Flow Rate: 3 mL/min.

o

[¢]

Detection: Monitor the elution profile at a suitable UV wavelength (e.g., 254 nm).

» Fraction Collection: Collect the fractions corresponding to the peak of Lactonamycin Z. The
retention time is approximately 21 minutes under analytical conditions (1 mL/min flow rate).

e Final Concentration: Combine the pure fractions and remove the solvent under vacuum to
obtain purified Lactonamycin Z.

Mandatory Visualizations

The following diagrams illustrate the key processes and relationships related to Lactonamycin
Z
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Caption: Workflow for the isolation and purification of Lactonamycin Z.
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Caption: Known biological activities of Lactonamycin Z.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lactonamycin Z, an antibiotic and antitumor compound produced by Streptomyces
sanglieri strain AK 623 - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. npatlas.org [npatlas.org]

o 3. researchgate.net [researchgate.net]
e 4. pubs.acs.org [pubs.acs.org]

o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Lactonamycin Z: A Technical Guide to its Discovery,
Isolation, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560467#lactonamycin-z-discovery-and-isolation-
from-streptomyces-sanglieri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

